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Compound of Interest

Compound Name:
3-(Methylsulfonyl)propan-1-amine

hydrochloride

Cat. No.: B052961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 3-(Methylsulfonyl)propan-1-amine hydrochloride. Due to the limited

availability of detailed experimental data in publicly accessible literature, this guide combines

reported data with theoretical protocols for synthesis and characterization, offering a valuable

resource for researchers in organic synthesis and medicinal chemistry.

Core Chemical Information
Chemical Structure:

The chemical structure of 3-(Methylsulfonyl)propan-1-amine hydrochloride is characterized

by a propyl amine backbone with a methylsulfonyl group at the 3-position. The amine group is

protonated to form the hydrochloride salt.

Molecular Formula: C4H12ClNO2S[1]

Molecular Weight: 173.66 g/mol [1][2]

The structure can be represented in SMILES notation as CS(=O)(=O)CCC[NH3+].[Cl-][2].

Physicochemical Properties
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The quantitative data available for 3-(Methylsulfonyl)propan-1-amine hydrochloride and its

free base form are summarized in the table below. It is important to note that there are some

discrepancies in the reported values across different suppliers and databases.

Property Value Source

Molecular Formula (HCl Salt) C4H12ClNO2S [1]

Molecular Weight (HCl Salt) 173.66 g/mol [1][2]

Molecular Formula (Free Base) C4H11NO2S [3]

Molecular Weight (Free Base) 137.20 g/mol [3]

Melting Point 44 °C (for the free base) [3]

Boiling Point
165-168 °C (at 6 Torr, for the

free base)
[3]

Boiling Point (at 760 mmHg) 330.8 °C (Predicted) [1]

Flash Point 153.8 °C (Predicted) [1]

Density 1.150±0.06 g/cm³ (Predicted) [3]

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of 3-(Methylsulfonyl)propan-1-amine
hydrochloride is not readily available in published literature. However, a plausible and

commonly employed synthetic route involves the oxidation of the corresponding thioether, 3-

(methylthio)propan-1-amine.

Proposed Synthetic Pathway
The synthesis can be conceptualized as a two-step process:

Oxidation of 3-(methylthio)propan-1-amine: The thioether is oxidized to the corresponding

sulfone.

Formation of the Hydrochloride Salt: The resulting amine is treated with hydrochloric acid to

yield the hydrochloride salt.
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A diagram illustrating this proposed synthetic workflow is provided below:

Step 1: Oxidation Step 2: Salt Formation

3-(methylthio)propan-1-amine

3-(Methylsulfonyl)propan-1-amine

Oxidation

Oxidizing Agent
(e.g., m-CPBA or H₂O₂) 3-(Methylsulfonyl)propan-1-amine

3-(Methylsulfonyl)propan-1-amine hydrochloride

Protonation

Hydrochloric Acid (HCl)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-(Methylsulfonyl)propan-1-amine hydrochloride.

Detailed Experimental Protocol (Hypothetical)
This protocol is based on general methods for the oxidation of sulfides to sulfones and

subsequent salt formation. Researchers should optimize these conditions for their specific

laboratory setup.

Step 1: Synthesis of 3-(Methylsulfonyl)propan-1-amine

Dissolution: Dissolve 3-(methylthio)propan-1-amine (1 equivalent) in a suitable solvent such

as dichloromethane (DCM) or methanol.

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Oxidant: Slowly add a solution of an oxidizing agent, such as meta-

chloroperoxybenzoic acid (m-CPBA) (2.2 equivalents) or hydrogen peroxide (H₂O₂), in the

same solvent. The slow addition is crucial to control the exothermic reaction.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).
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Quenching: Once the reaction is complete, quench the excess oxidizing agent. For m-CPBA,

this can be done by adding a saturated aqueous solution of sodium bicarbonate. For H₂O₂, a

solution of sodium sulfite can be used.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., DCM or ethyl

acetate).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-

(Methylsulfonyl)propan-1-amine.

Purification: The crude product can be purified by column chromatography on silica gel if

necessary.

Step 2: Formation of 3-(Methylsulfonyl)propan-1-amine Hydrochloride

Dissolution: Dissolve the purified 3-(Methylsulfonyl)propan-1-amine in a minimal amount of a

suitable solvent, such as diethyl ether or isopropanol.

Acidification: Slowly add a solution of hydrochloric acid (1.1 equivalents) in the same solvent

or as a concentrated aqueous solution while stirring.

Precipitation: The hydrochloride salt should precipitate out of the solution. If not, the solution

can be cooled or a non-polar solvent can be added to induce precipitation.

Isolation: Collect the precipitate by filtration.

Washing and Drying: Wash the collected solid with a small amount of cold solvent and dry

under vacuum to yield pure 3-(Methylsulfonyl)propan-1-amine hydrochloride.

Biological Activity and Applications
Currently, there is a lack of specific data in the scientific literature regarding the biological

activity and applications of 3-(Methylsulfonyl)propan-1-amine hydrochloride. However, the

sulfone functional group is a key component in a variety of biologically active molecules.

Sulfones are known to exhibit a wide range of pharmacological properties, including

antimicrobial, antifungal, and anti-inflammatory activities[4][5].
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The presence of the primary amine group in 3-(Methylsulfonyl)propan-1-amine
hydrochloride makes it a valuable building block in medicinal chemistry for the synthesis of

more complex molecules with potential therapeutic applications. It can be used as a precursor

for the synthesis of various derivatives where the amine functionality is modified to interact with

biological targets.

Characterization
The characterization of the synthesized 3-(Methylsulfonyl)propan-1-amine hydrochloride
would typically involve the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR would be used to

confirm the chemical structure of the compound.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the

sulfone (S=O stretches) and the amine (N-H stretches).

Melting Point Analysis: To determine the melting point of the synthesized compound, which is

a key indicator of its purity.

A logical workflow for the characterization of the final product is depicted below:

Structural Elucidation Purity Assessment

Synthesized Product
(3-(Methylsulfonyl)propan-1-amine hydrochloride)

NMR Spectroscopy
(¹H, ¹³C)

Confirm Connectivity

Mass Spectrometry

Determine Molecular Weight

IR Spectroscopy

Identify Functional Groups

Melting Point Analysis

Assess Purity
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Caption: Workflow for the analytical characterization of the synthesized compound.

Conclusion
3-(Methylsulfonyl)propan-1-amine hydrochloride is a simple yet potentially valuable

chemical entity for research and development in the fields of organic synthesis and medicinal

chemistry. While detailed experimental and biological data are sparse, this guide provides a

solid foundation for its synthesis, characterization, and potential exploration. The provided

hypothetical protocols and workflows are based on established chemical principles and serve

as a starting point for further investigation by qualified researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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